Cas no 39719-63-6 (Propanoicacid, 2-(4-chlorophenoxy)-2-methyl-, 3-(4-chlorophenoxy)-2-hydroxypropyl ester)

• Product Name: Propanoicacid, 2-(4-chlorophenoxy)-2-methyl-, 3-(4-chlorophenoxy)-2-hydroxypropyl ester
• CAS No: 39719-63-6
• MF: C₁₉H₂₀Cl₂O₅
• MW: 399.265104293823
• CID: 322853
• PubChem ID: 217839
• Update Time: 2025-04-19

Propanoicacid, 2-(4-chlorophenoxy)-2-methyl-, 3-(4-chlorophenoxy)-2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 2-(4-chlorophenoxy)-2-methyl-, 3-(4-chlorophenoxy)-2-hydroxypropyl ester
• DTXSID30960325
• 3-(4-chlorophenoxy)-2-hydroxypropyl 2-(4-chlorophenoxy)-2-methylpropanoate
• Propanoic acid, 2-(4-chlorophenoxy)-2-hydroxypropyl ester
• 2-(4-Chlorophenoxy)-2-hydroxypropyl propanoate
• BRN 3012780
• 39719-63-6

• Inchi： 1S/C19H20Cl2O5/c1-19(2,26-17-9-5-14(21)6-10-17)18(23)25-12-15(22)11-24-16-7-3-13(20)4-8-16/h3-10,15,22H,11-12H2,1-2H3
• InChI Key： ILCSJHCBOLBQJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C(=O)OCC(COC1C=CC(=CC=1)Cl)O)(C)C

Computed Properties

• Exact Mass: 398.0689
• Monoisotopic Mass: 398.0687791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99